Cas no 2171153-55-0 (4-{(1r,4r)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}but-2-ynoic acid)

4-{(1r,4r)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}but-2-ynoic acid is a specialized building block used in peptide synthesis and bioconjugation. Its key structural features include a rigid cyclohexyl backbone and an alkyne-functionalized carboxylic acid terminus, enabling selective reactions such as copper-catalyzed azide-alkyne cycloaddition (CuAAC). The Fmoc-protected amine group ensures compatibility with standard solid-phase peptide synthesis (SPPS) protocols, allowing for controlled deprotection and further elongation. The compound’s stereochemistry (1r,4r) enhances conformational stability, making it suitable for designing constrained peptides or bioactive probes. Its alkyne handle facilitates post-synthetic modifications, expanding applications in chemical biology and drug discovery. This reagent is particularly valuable for constructing structurally defined, functionalized peptide derivatives.
4-{(1r,4r)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}but-2-ynoic acid structure
2171153-55-0 structure
Product Name:4-{(1r,4r)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}but-2-ynoic acid
CAS No:2171153-55-0
MF:C26H26N2O5
MW:446.495047092438
CID:6233078
PubChem ID:165527134
Update Time:2025-11-06

4-{(1r,4r)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}but-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-{(1r,4r)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}but-2-ynoic acid
    • EN300-1550890
    • EN300-1550592
    • EN300-1570902
    • 4-{[(1r,4r)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}but-2-ynoic acid
    • 2171948-74-4
    • 2171214-68-7
    • 4-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}but-2-ynoic acid
    • 2171153-55-0
    • 4-{[(1s,4s)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}but-2-ynoic acid
    • Inchi: 1S/C26H26N2O5/c29-24(30)10-5-15-27-25(31)17-11-13-18(14-12-17)28-26(32)33-16-23-21-8-3-1-6-19(21)20-7-2-4-9-22(20)23/h1-4,6-9,17-18,23H,11-16H2,(H,27,31)(H,28,32)(H,29,30)
    • InChI Key: WXKURRLVIUOPML-UHFFFAOYSA-N
    • SMILES: O(C(NC1CCC(C(NCC#CC(=O)O)=O)CC1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

  • Exact Mass: 446.18417193g/mol
  • Monoisotopic Mass: 446.18417193g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 6
  • Complexity: 769
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 105Ų

4-{(1r,4r)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}but-2-ynoic acid Pricemore >>

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4-{(1r,4r)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}but-2-ynoic acid Related Literature

Additional information on 4-{(1r,4r)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}but-2-ynoic acid

Professional Introduction to Compound with CAS No. 2171153-55-0 and Product Name: 4-{(1R,4R)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}but-2-ynoic Acid

The compound in question, identified by the CAS number 2171153-55-0, is a highly specialized molecule with significant implications in the field of pharmaceutical research and development. Its systematic name, 4-{(1R,4R)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}but-2-ynoic acid, provides a detailed insight into its structural composition and potential biological activities. This introduction aims to explore the compound's chemical properties, synthetic pathways, and its relevance in contemporary biomedical research.

At the core of understanding this compound lies its molecular architecture. The presence of a fluoren-9-ylmethyl moiety suggests potential interactions with biological targets due to the aromatic nature of fluorene, which is frequently employed in drug design for its stability and binding affinity. The tetrahydrocyclohexylamine group introduces a chiral center, which is crucial for pharmacological activity as it can influence the compound's stereochemistry and, consequently, its biological efficacy. The butynoic acid moiety at the terminal position adds another layer of functionality, potentially enabling further derivatization or specific interactions with biological receptors.

The (9H-fluoren-9-yl)methoxycarbonyl group is particularly noteworthy as it serves as a protecting group for the amino function, allowing for selective modifications during synthesis. This protective strategy is common in medicinal chemistry to prevent unwanted side reactions and ensure high yield and purity of the final product. The overall structure suggests that this compound could be a precursor or intermediate in the synthesis of more complex molecules designed for therapeutic applications.

In recent years, there has been growing interest in the development of novel scaffolds that incorporate fluorene derivatives due to their enhanced photophysical properties and potential applications in photodynamic therapy and imaging techniques. The compound with CAS No. 2171153-55-0 could be explored for such applications, leveraging its unique structural features. Additionally, the cyclohexyl formamido group may contribute to solubility and bioavailability, critical factors in drug development.

From a synthetic perspective, the preparation of this compound involves multi-step organic transformations, including protection-deprotection strategies for the amino group and careful handling of the chiral center to maintain stereochemical integrity. Advanced synthetic techniques such as transition metal-catalyzed coupling reactions may be employed to construct the butynoic acid moiety efficiently. The synthesis also requires precise control over reaction conditions to avoid racemization or degradation of sensitive functional groups.

Current research trends in pharmaceutical chemistry emphasize the importance of structure-based drug design, where computational methods are increasingly used to predict binding interactions between small molecules and biological targets. The structural features of this compound make it an attractive candidate for virtual screening campaigns aimed at identifying novel drug candidates. The fluorene moiety's ability to interact with aromatic residues in proteins could be exploited to develop inhibitors or modulators of specific enzymatic or signaling pathways.

Moreover, the compound's potential role in addressing unmet medical needs is underscored by its complex structure, which suggests multifunctionality. Such molecules are often investigated for their ability to simultaneously modulate multiple targets or exhibit synergistic effects in therapeutic settings. Preclinical studies would be essential to evaluate its pharmacokinetic profile, toxicity profile, and preliminary evidence of biological activity before considering human trials.

The use of advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography would be crucial for characterizing this compound thoroughly. These methods provide detailed insights into its molecular structure, purity, and conformational dynamics. NMR spectroscopy is particularly valuable for elucidating the stereochemistry of chiral centers and confirming protective group assignments.

In conclusion, the compound with CAS No. 2171153-55-0 represents a significant advancement in pharmaceutical chemistry due to its intricate structure and potential biological applications. Its systematic name highlights key functional groups that contribute to its unique properties and utility as a building block or lead compound in drug discovery efforts. As research continues to evolve with new methodologies and computational tools becoming more accessible, compounds like this one will play an increasingly important role in developing innovative therapies for various diseases.

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